Cas no 1246814-92-5 (Hydroxy Urea-13C,15N2)

Hydroxy Urea-13C,15N2 structure
Hydroxy Urea-13C,15N2 structure
Product Name:Hydroxy Urea-13C,15N2
CAS No:1246814-92-5
Molecular Formula:CH4N2O2
Molecular Weight:76.0546598434448
CID:4552867
PubChem ID:71749409

Hydroxy Urea-13C,15N2 Properties

Names and Identifiers

    • Hydroxy Urea-13C,15N2
    • [13C,15N2]-Hydroxy Urea
    • hydroxy(13C)urea
    • 1246814-92-5
    • InChIKey: VSNHCAURESNICA-UHFFFAOYSA-N
    • Inchi: 1S/CH4N2O2/c2-1(4)3-5/h5H,(H3,2,3,4)
    • SMILES: N(O)C(N)=O

Computed Properties

  • Exact Mass: 79.02470200g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 79.02470200g/mol
  • Heavy Atom Count: 5
  • Complexity: 42.9
  • Isotope Atom Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.8
  • Topological Polar Surface Area: 75.4Ų

Hydroxy Urea-13C,15N2 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AW54634-1mg
Hydroxy Urea-13C,15N2
1246814-92-5
1mg
$334.00 2024-04-20
TRC
H991002-1mg
Hydroxy Urea-13C,15N2
1246814-92-5
1mg
$ 219.00 2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.
H991002-1mg
1-hydroxyurea-13c-15n2
1246814-92-5
1mg
¥1680.00 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-488962-1 mg
Hydroxy urea-13C,15N2,
1246814-92-5
1mg
¥2,708.00 2023-07-11

Hydroxy Urea-13C,15N2 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1246814-92-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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